Cas no 27079-65-8 (Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1))

Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1) structure
27079-65-8 structure
Product Name:Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1)
CAS No:27079-65-8
MF:C10H10INS
MW:303.162573337555
CID:263063
PubChem ID:117920
Update Time:2025-04-19

Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1)
    • 1-methyl-4-thiophen-3-ylpyridin-1-ium,iodide
    • 1-Methyl-4-(3-thienyl)pyridinium iodide
    • 1-METHYL-4-(THIOPHEN-3-YL)PYRIDIN-1-IUM IODIDE
    • 27079-65-8
    • DTXSID50949839
    • Pyridinium, 1-methyl-4-(3-thienyl)-, iodide
    • Inchi: 1S/C10H10NS.HI/c1-11-5-2-9(3-6-11)10-4-7-12-8-10;/h2-8H,1H3;1H/q+1;/p-1
    • InChI Key: VXMNWNHDIDBDCN-UHFFFAOYSA-M
    • SMILES: [I-].S1C=CC(=C1)C1C=C[N+](C)=CC=1

Computed Properties

  • Exact Mass: 292.8792
  • Monoisotopic Mass: 302.95787g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.1Ų

Experimental Properties

  • PSA: 3.88
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